4-Bromo-1H-pyrrole-2-carbonitrile
Overview
Description
4-Bromo-1H-pyrrole-2-carbonitrile (4-BPC) is a chemical compound containing a bromine atom, a pyrrole ring, and a carbonitrile group. It is a colorless, volatile liquid with a boiling point of 116 °C. 4-BPC is used in a variety of industrial, pharmaceutical, and research applications. In particular, it is used as an intermediate in the synthesis of various organic compounds and as a reagent in organic synthesis.
Scientific Research Applications
Antimicrobial and Antibacterial Activity
4-Bromo-1H-pyrrole-2-carbonitrile derivatives exhibit significant antimicrobial and antibacterial properties. A study by Bogdanowicz et al. (2013) synthesized new cyanopyridine derivatives from 2-bromo-4-(pyrrolidin-1-yl)pyridine-3-carbonitrile, showing strong activity against various aerobic and anaerobic bacteria with minimal inhibitory concentration values ranging from 6.2 to 100 µg/mL (Bogdanowicz et al., 2013).
Insecticidal and Acaricidal Activities
The derivatives of 4-Bromo-1H-pyrrole-2-carbonitrile have been found to have effective insecticidal and acaricidal activities. Liu et al. (2012) designed and synthesized novel 2-arylpyrrole derivatives, demonstrating superior efficacy against pests like Mythimna separata and mites such as Tetranychus urticae, compared to existing chemicals in this class (Liu et al., 2012).
Synthesis of New Tacrine Analogues
4-Amino-1H-pyrrole-3-carbonitrile derivatives, related to 4-Bromo-1H-pyrrole-2-carbonitrile, have been used in the synthesis of new substituted pyrrolo[3,2-b]pyridines. A study by Salaheldin et al. (2010) described an efficient one-step transformation of these derivatives, highlighting their potential in chemical synthesis (Salaheldin et al., 2010).
Environmental Applications
4-Bromo-1H-pyrrole-2-carbonitrile derivatives like Econea® are used as environmentally friendly anti-fouling compounds in commercial sea-going vessels. Downs et al. (2017) developed a method to detect Econea® in artificial seawater, underscoring its environmental significance (Downs et al., 2017).
Antifungal Activities
Some derivatives of 4-Bromo-1H-pyrrole-2-carbonitrile exhibit potent antifungal activities. A study by Li et al. (2014) synthesized 2-alkyl-4-bromo-5-(trifluoromethyl)pyrrole-3-carbonitriles, finding them effective against fungi like Alternaria solani and Fusarium oxysporum (Li et al., 2014).
Corrosion Inhibition
Verma et al. (2015) investigated the use of 5-(phenylthio)-3H-pyrrole-4-carbonitriles as corrosion inhibitors for mild steel, demonstrating their efficiency in preventing corrosion in acidic environments (Verma et al., 2015).
Mechanism of Action
Mode of Action
It is known that the compound contains a pyrrole ring, which is a common structure in many biologically active compounds . Pyrrole derivatives can interact with various biological targets, leading to a wide range of effects .
Biochemical Pathways
Other pyrrole derivatives have been found to interact with various biochemical pathways, leading to diverse biological activities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Bromo-1H-pyrrole-2-carbonitrile. For instance, light and heat can affect the breakdown of certain pesticides .
properties
IUPAC Name |
4-bromo-1H-pyrrole-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN2/c6-4-1-5(2-7)8-3-4/h1,3,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDGARDUARHMMAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=C1Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60718316 |
Source
|
| Record name | 4-Bromo-1H-pyrrole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60718316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1221435-18-2 |
Source
|
| Record name | 4-Bromo-1H-pyrrole-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60718316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-bromo-1H-pyrrole-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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